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Compound Name: 3-Chloro-5-methoxypyridine
CAS No.: 95881-83-7
Cat. No.: B183929

Get Quote
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An In-depth Technical Guide to 3-Chloro-5-methoxypyridine for Advanced Chemical
Research

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-5-methoxypyridine, a
pivotal heterocyclic building block in modern medicinal chemistry and drug discovery. The
document delineates its fundamental physicochemical properties, details robust synthetic
protocols and reactivity patterns, explores its application in the development of therapeutic
agents, and outlines critical safety and handling procedures. Designed for researchers,
chemists, and drug development professionals, this guide synthesizes theoretical principles
with practical, field-proven insights to facilitate its effective utilization in the laboratory.

Part 1: Core Physicochemical and Spectroscopic
Profile

A thorough understanding of a molecule's fundamental properties is the bedrock of its
successful application in synthesis. 3-Chloro-5-methoxypyridine is a substituted pyridine ring,
a structural motif prevalent in a vast number of FDA-approved drugs. The specific arrangement
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of its chloro and methoxy substituents imparts a unique electronic character that dictates its
reactivity and utility.

Key Molecular Identifiers and Properties

Quantitative data for 3-Chloro-5-methoxypyridine are summarized below. These values are
essential for stoichiometric calculations, analytical characterization, and regulatory
documentation.

Property Value Source
Molecular Formula CeHsCINO [1][2]
Molecular Weight 143.57 g/mol [1112]
CAS Number 95881-83-7 [1]12]
Appearance White to off-white solid

Boiling Point 198.4°C at 760 mmHg [3]
SMILES COclcncc(Cl)cl [2]
InChi Key TXBHLLHHHQAFNN-

UHFFFAOYSA-N

Spectroscopic Fingerprint

The unambiguous identification of 3-Chloro-5-methoxypyridine relies on a combination of
spectroscopic methods. The expected data provides a reference for quality control and reaction
monitoring.

e 1H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show three
distinct signals in the aromatic region corresponding to the protons on the pyridine ring, and
a singlet in the upfield region (~3.8-4.0 ppm) corresponding to the three protons of the
methoxy group.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display six unique
signals, one for each carbon atom. The chemical shifts will be influenced by the attached
atoms (Cl, O, N), providing a clear map of the carbon skeleton.
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e Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern for
a monochlorinated compound. A molecular ion peak (M*) will appear at m/z 143.57,
accompanied by an (M+2)* peak at approximately one-third the intensity, corresponding to
the natural abundance of the 37Cl isotope.

« Infrared (IR) Spectroscopy: The IR spectrum will feature characteristic absorption bands
including C-O stretching for the methoxy group, C-ClI stretching, and aromatic C=C and C=N
stretching vibrations from the pyridine ring.

Part 2: Synthesis, Reactivity, and Mechanistic
Considerations

The utility of a building block is defined by its accessibility and its reactivity. This section details
a validated synthetic approach and discusses the molecule's reactivity profile, which is crucial
for planning subsequent chemical transformations.

Recommended Synthetic Protocol

The most direct and reliable synthesis of 3-Chloro-5-methoxypyridine involves the
regioselective electrophilic chlorination of 3-methoxypyridine. The methoxy group acts as an
ortho-, para-director; however, in the pyridine ring system, its directing influence and the
inherent electronics of the ring favor substitution at the C2, C4, and C6 positions. The C5
position becomes accessible under specific conditions.

Experimental Workflow: Electrophilic Chlorination
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Caption: Workflow for the synthesis of 3-Chloro-5-methoxypyridine.
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Step-by-Step Methodology:

Reagent Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 1.0 equivalent of 3-methoxypyridine in anhydrous acetonitrile.

Chlorination: To the stirring solution, add N-Chlorosuccinimide (NCS) (1.05 equivalents)
portion-wise over 15 minutes. Causality Note: Portion-wise addition helps to control any
potential exotherm and maintain reaction selectivity.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption
of the starting material by Thin Layer Chromatography (TLC) using a suitable eluent system
(e.g., 20% ethyl acetate in hexanes). The reaction is typically complete within 4-6 hours.

Aqueous Workup: Once the starting material is consumed, quench the reaction by adding
deionized water. Transfer the mixture to a separatory funnel and extract three times with
ethyl acetate. Self-Validation: The formation of two distinct layers and the transfer of the
product to the organic phase confirms successful initial extraction.

Washing and Drying: Combine the organic layers and wash sequentially with saturated
sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude residue via flash column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes.

Final Validation: Combine the pure fractions and remove the solvent in vacuo. Confirm the
identity and purity of the resulting solid by NMR and MS analysis, comparing the data to the
expected spectroscopic fingerprint.

Reactivity Profile

The chloro-substituent at the 3-position is the primary handle for synthetic diversification,

making it an excellent substrate for palladium-catalyzed cross-coupling reactions. This
reactivity is fundamental to its role as a versatile building block.[4]

e Suzuki-Miyaura Coupling: Reacts readily with aryl or heteroaryl boronic acids to form C-C
bonds, enabling the construction of complex biaryl structures.
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e Buchwald-Hartwig Amination: Facilitates the formation of C-N bonds by coupling with a wide
range of primary and secondary amines, a key transformation in the synthesis of many
bioactive molecules.

¢ Sonogashira Coupling: Can be coupled with terminal alkynes to introduce alkynyl moieties.

Part 3: Application in Drug Discovery and
Development

The pyridine scaffold is a "privileged structure" in medicinal chemistry, and the specific
functionalization of 3-Chloro-5-methoxypyridine makes it a valuable intermediate for
constructing novel drug candidates. The chloro and methoxy groups are not merely synthetic
handles; they play direct roles in modulating the properties of the final molecule.[5][6]

Logical Progression in a Drug Discovery Cascade

High-Throughput
Screening (HTS)

Pd-Catalyzed
Cross-Coupling
(e.g., Suzuki)

3-Chloro-5-methoxypyridine
(Core Scaffold)

Hit Compound
(Identified Activity)

Lead Optimization
(SAR Studies)

Drug Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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